(6-amino-2,3-difluorophenyl)methanol hydrochloride
Overview
Description
(6-Amino-2,3-difluorophenyl)methanol hydrochloride, also known as 6-ADF, is a compound of interest in the scientific community due to its unique properties and potential applications. 6-ADF is a white powder with a molecular weight of 248.6 g/mol, and its chemical structure consists of an amine group attached to a difluorophenyl group. It is an important intermediate for the synthesis of a variety of organic compounds, and it has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and material science.
Scientific Research Applications
(6-amino-2,3-difluorophenyl)methanol hydrochloride has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and material science. In medicinal chemistry, (6-amino-2,3-difluorophenyl)methanol hydrochloride is used as a starting material for the synthesis of a variety of organic compounds, such as anti-inflammatory drugs, antiviral agents, and anticonvulsants. In biochemistry, (6-amino-2,3-difluorophenyl)methanol hydrochloride has been studied for its potential use as a substrate for enzyme-catalyzed reactions, as well as for its ability to act as a chelating agent. In material science, (6-amino-2,3-difluorophenyl)methanol hydrochloride is used as a precursor for the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of (6-amino-2,3-difluorophenyl)methanol hydrochloride is not fully understood. However, it is believed to act by forming a complex with the active site of the enzyme, which is then activated by the presence of the (6-amino-2,3-difluorophenyl)methanol hydrochloride molecule. This activation of the enzyme results in the catalytic conversion of the substrate to the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of (6-amino-2,3-difluorophenyl)methanol hydrochloride are not well understood. However, it has been shown to have an inhibitory effect on the activity of certain enzymes, including the enzyme cyclooxygenase-2 (COX-2). In addition, (6-amino-2,3-difluorophenyl)methanol hydrochloride has been shown to have an anti-inflammatory effect in animal models, and it has been suggested that it may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using (6-amino-2,3-difluorophenyl)methanol hydrochloride in lab experiments include its low cost, its availability, and its ease of synthesis. In addition, (6-amino-2,3-difluorophenyl)methanol hydrochloride is relatively stable and non-toxic, making it safe to use in a laboratory setting. However, there are some limitations to using (6-amino-2,3-difluorophenyl)methanol hydrochloride in lab experiments. For example, (6-amino-2,3-difluorophenyl)methanol hydrochloride is not very soluble in water, making it difficult to dissolve in aqueous solutions. In addition, the reaction of (6-amino-2,3-difluorophenyl)methanol hydrochloride with other compounds can be slow and difficult to control.
Future Directions
The potential future directions for (6-amino-2,3-difluorophenyl)methanol hydrochloride include further research into its mechanism of action and its potential applications in medicinal chemistry, biochemistry, and material science. In addition, it is possible that (6-amino-2,3-difluorophenyl)methanol hydrochloride could be used as a substrate for enzyme-catalyzed reactions, or as a chelating agent for metal ions. It is also possible that (6-amino-2,3-difluorophenyl)methanol hydrochloride could be used as a precursor for the synthesis of polymers and other materials. Finally, further research into the biochemical and physiological effects of (6-amino-2,3-difluorophenyl)methanol hydrochloride may lead to new therapeutic applications.
Synthesis Methods
(6-amino-2,3-difluorophenyl)methanol hydrochloride can be synthesized from the reaction of 2,3-difluorophenylmethanol and an amine base, such as triethylamine. The reaction is carried out in a solvent such as dimethylformamide (DMF) at a temperature of 80-90°C. The reaction proceeds through a nucleophilic substitution, in which the amine base acts as a nucleophile, attacking the carbon atom of the difluorophenylmethanol. The reaction is complete after 12-24 hours, and the product can be isolated by precipitation with aqueous hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (6-amino-2,3-difluorophenyl)methanol hydrochloride involves the conversion of 2,3-difluorobenzaldehyde to the corresponding alcohol, followed by a reductive amination reaction with ammonia to form the desired product.", "Starting Materials": [ "2,3-difluorobenzaldehyde", "ammonia", "sodium borohydride", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,3-difluorobenzaldehyde is reacted with sodium borohydride in methanol to yield (6-hydroxy-2,3-difluorophenyl)methanol.", "Step 2: (6-hydroxy-2,3-difluorophenyl)methanol is reacted with hydrochloric acid to form (6-hydroxy-2,3-difluorophenyl)methanol hydrochloride.", "Step 3: (6-hydroxy-2,3-difluorophenyl)methanol hydrochloride is then reacted with ammonia in the presence of a reducing agent, such as sodium borohydride, to form (6-amino-2,3-difluorophenyl)methanol hydrochloride." ] } | |
CAS RN |
2763777-22-4 |
Product Name |
(6-amino-2,3-difluorophenyl)methanol hydrochloride |
Molecular Formula |
C7H8ClF2NO |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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